![molecular formula C18H20N2OS B2441637 N-benzoyl-N'-[4-(tert-butyl)phenyl]thiourea CAS No. 117174-73-9](/img/structure/B2441637.png)
N-benzoyl-N'-[4-(tert-butyl)phenyl]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzoyl-N'-[4-(tert-butyl)phenyl]thiourea (NBTU) is a thiourea-containing compound that has been widely studied in the field of medicinal chemistry and synthetic organic chemistry. It is a versatile compound that has been used in a variety of applications, including organic synthesis, drug design, and protein engineering. NBTU has been found to have a wide range of biochemical and physiological effects, and is an important tool for laboratory experiments.
Scientific Research Applications
- Application : N-benzoyl-N’-[4-(tert-butyl)phenyl]thiourea derivatives have demonstrated significant urease inhibition activity, with IC50 values ranging from 13.33 µM to 251.74 µM. Compared to the standard thiourea (IC50 = 21.14 µM), these compounds show promise as potential urease inhibitors .
- Application : N-benzoyl-3-(4-tert-butylphenyl)thiourea derivatives have been used in the synthesis of 9,9’-spirobifluorene-bridged bipolar systems. These systems contain 1,3,4-oxadiazole-conjugated oligoaryl and triaryllamine moieties, contributing to improved OLED efficiency .
- Application : Bulky 1-benzoyl-3-(aryl)thioureas have been investigated for their coordination modes, reactivity, spectroscopy, and structures when interacting with metals and non-metals. Understanding their behavior in coordination chemistry is valuable for catalysis and materials science .
- Application : The N’-benzoyl group of N-tert-butyl-N’-benzoyl-3,5-dimethylbenzohydrazide (a related compound) was modified to explore its potential as an insecticide. Researchers investigated superimposing a hydrazine insecticide on 20-hydroxyecdysone, a natural insect molting hormone .
- Application : Substituted 2-iodophenols (intermediates derived from N-benzoyl-N’-[4-(tert-butyl)phenyl]thiourea) introduce steric bulk groups into these catalysts via Suzuki coupling or Ullmann coupling reactions. These complexes yield high molecular weight polymers and copolymers at elevated temperatures .
- Application : N-benzoyl-N’-[4-(tert-butyl)phenyl]thiourea can be synthesized via halogen exchange, allowing easy purification by recrystallization. This method has advantages over previous procedures, which suffered from low yield and oily by-products .
Urease Inhibition
Bipolar Systems and OLEDs
Transition Metal Coordination
Insecticidal Research
Polymerization Catalysts
Organic Synthesis and Halogen Exchange
properties
IUPAC Name |
N-[(4-tert-butylphenyl)carbamothioyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2OS/c1-18(2,3)14-9-11-15(12-10-14)19-17(22)20-16(21)13-7-5-4-6-8-13/h4-12H,1-3H3,(H2,19,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKFLZUSGGMHTAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzoyl-N'-[4-(tert-butyl)phenyl]thiourea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.